2-(4-methyl-1-piperazinyl)-N-(2-phenylethyl)-4-quinazolinamine hydrochloride

• IUPAC Name: 2-(4-methylpiperazin-1-yl)-N-(2-phenylethyl)quinazolin-4-amine;hydrochloride
• InChI: InChI=1S/C21H25N5.ClH/c1-25-13-15-26(16-14-25)21-23-19-10-6-5-9-18(19)20(24-21)22-12-11-17-7-3-2-4-8-17;/h2-10H,11-16H2,1H3,(H,22,23,24);1H
• InChI Key: CMPOGPNJQPXSIO-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NC3=CC=CC=C3C(=N2)NCCC4=CC=CC=C4.Cl
• Molecular Formula: C21H26ClN5
• Molecular Weight: 383.9 g/mol

Description

2-(4-methyl-1-piperazinyl)-N-(2-phenylethyl)-4-quinazolinamine hydrochloride is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a selective inhibitor of a specific protein kinase, making it a valuable tool for investigating the role of this kinase in various biological processes. In

Mechanism of Action

The mechanism of action of 2-(4-methyl-1-piperazinyl)-N-(2-phenylethyl)-4-quinazolinamine hydrochloride involves its selective inhibition of a specific protein kinase. This kinase is involved in various biological processes, including cell growth and differentiation, apoptosis, and signal transduction. By inhibiting this kinase, researchers can investigate the role of this kinase in these processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(4-methyl-1-piperazinyl)-N-(2-phenylethyl)-4-quinazolinamine hydrochloride are largely dependent on the specific biological process being studied. However, this compound has been shown to inhibit cell growth and induce apoptosis in certain cancer cell lines. It has also been shown to affect signal transduction pathways, which could have implications for various physiological processes.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-(4-methyl-1-piperazinyl)-N-(2-phenylethyl)-4-quinazolinamine hydrochloride in lab experiments is its selective inhibition of a specific protein kinase. This allows researchers to investigate the role of this kinase in various biological processes. However, there are also limitations to using this compound, including its potential for off-target effects and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for research involving 2-(4-methyl-1-piperazinyl)-N-(2-phenylethyl)-4-quinazolinamine hydrochloride. One potential direction is to investigate its potential as a therapeutic agent for cancer treatment. Another direction is to investigate its role in other physiological processes, such as neuronal signaling. Additionally, further research is needed to optimize the synthesis and formulation of this compound for use in lab experiments.

Scientific Research Applications

2-(4-methyl-1-piperazinyl)-N-(2-phenylethyl)-4-quinazolinamine hydrochloride has been used extensively in scientific research as a selective inhibitor of a specific protein kinase. This kinase is involved in various biological processes, including cell growth and differentiation, apoptosis, and signal transduction. By inhibiting this kinase, researchers can investigate the role of this kinase in these processes.